![molecular formula C15H22N4O4 B2800961 3-(7-butyl-2,6-dioxo-3-propyl-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic acid CAS No. 743441-95-4](/img/structure/B2800961.png)
3-(7-butyl-2,6-dioxo-3-propyl-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “3-(7-butyl-2,6-dioxo-3-propyl-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic acid” is a chemical with the molecular formula C15H22N4O4 . It has a molecular weight of 322.36 . This compound is available for purchase for proteomics research .
Molecular Structure Analysis
The molecular structure of this compound is based on a purine skeleton, which is a heterocyclic aromatic organic compound. It consists of a pyrimidine ring fused to an imidazole ring. The compound has various substituents on the purine ring, including butyl, propyl, and propanoic acid groups .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the available sources.Scientific Research Applications
Organic Synthesis and Crystallization
The compound has been synthesized and crystallized for structural and chemical studies, demonstrating its utility in the development of complex organic molecules. For example, a related compound, 6-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)hexanoic acid monohydrate, was synthesized and crystallized from ethyl acetate, showing the importance of hydrogen bonds in forming crystalline structures (Carvalho, Emmerling, & Schneider, 2007).
Medicinal Chemistry Applications
The synthesis of organometallic analogues for antibiotic structures and high-affinity antagonists for clinical trials indicates the compound's potential in drug development. For instance, planar chiral (η6-arene)Cr(CO)3 containing carboxylic acid derivatives were synthesized as part of efforts to create organometallic analogues of the antibiotic platensimycin, although they showed no promising antibacterial activity (Patra, Merz, & Metzler‐Nolte, 2012). Furthermore, specifically deuterated versions of the adenosine A1 antagonist BG9928 were synthesized for pharmacokinetic and metabolism studies, highlighting the relevance in clinical settings (Conlon & Kiesman, 2007).
Bioorganic and Medicinal Studies
The compound and its derivatives have been explored for their bioorganic and medicinal properties, such as investigating their reaction with deoxyguanosine and DNA in vitro to understand DNA adduct formation, which has implications for studying carcinogenic processes (Citti, Gervasi, Turchi, Bellucci, & Bianchini, 1984). Additionally, the preparation and antioxidant activity of novel compounds, including (2,4- and 3,4-dimethoxyphenyl)-1,2,4-triazoles, have been studied, showing the compound's potential in developing new antioxidant agents (Dovbnya, Kaplaushenko, Frolova, & Pruglo, 2022).
properties
IUPAC Name |
3-(7-butyl-2,6-dioxo-3-propylpurin-8-yl)propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N4O4/c1-3-5-9-18-10(6-7-11(20)21)16-13-12(18)14(22)17-15(23)19(13)8-4-2/h3-9H2,1-2H3,(H,20,21)(H,17,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZSRKOPFSMYYEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C(=NC2=C1C(=O)NC(=O)N2CCC)CCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.